4-(3-Nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C16H18N2O6/c19-14(11-5-4-6-12(9-11)18(22)23)17-13(15(20)21)10-24-16(17)7-2-1-3-8-16/h4-6,9,13H,1-3,7-8,10H2,(H,20,21)
• InChI Key: QFOCHFWGPXHMFO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H18N2O6
• Molecular Weight: 334.32 g/mol

Description

The compound “4-(3-Nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid” is a complex organic molecule. It incorporates a carboxyl functional group, CO2H, and a nitrobenzoyl group. The name carboxyl comes from the fact that a carbonyl and a hydroxyl group are attached to the same carbon. The carbon and oxygen in the carbonyl are both sp2 hybridized which gives a carboxylic acid a trigonal planar shape (around the carbonyl carbon) making the bond angles roughly 120 degrees.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The carboxyl group, nitrobenzoyl group, and the spiro[4.5]decane structure contribute to its unique properties. The exact molecular weight and other specific details were not found in the available literature.

Chemical Reactions Analysis

Carboxylic acids, such as the one present in this compound, can undergo a variety of reactions. They can react with alcohols to form esters, with Thionyl Chloride (SOCl2) to form acid chlorides, and with amines to form amides. The nitrobenzoyl group can also participate in various reactions, but specific reactions for this compound were not found in the available literature.